1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine

• CAS No.: 194673-87-5
• Molecular Formula: C10H24N2O3
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 1-[2-[2-(2-aminopropoxy)ethoxy]ethoxy]propan-2-amine
• InChI: InChI=1S/C10H24N2O3/c1-9(11)7-14-5-3-13-4-6-15-8-10(2)12/h9-10H,3-8,11-12H2,1-2H3
• InChI Key: JNZWVKSHBBHMHT-UHFFFAOYSA-N
• Canonical SMILES: CC(COCCOCCOCC(C)N)N

Description

1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine is a chemical compound with the molecular formula C10H24N2O3 and a molecular weight of 220.3092 . . This compound is characterized by its three ethoxy groups and two amine groups, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

The synthesis of 1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine involves multiple steps. One common method includes the reaction of diethylene glycol with 3-aminopropylamine under controlled conditions . The reaction typically requires a catalyst and is carried out in an inert atmosphere to prevent unwanted side reactions. Industrial production methods often involve large-scale reactors and precise control of temperature and pressure to ensure high yield and purity of the final product .

Chemical Reactions Analysis

1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amine groups in the compound can participate in nucleophilic substitution reactions, forming new derivatives.

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and alkyl halides for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and polymers.

Biology: The compound is utilized in the study of biochemical pathways and as a reagent in various biological assays.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine involves its interaction with various molecular targets. The amine groups in the compound can form hydrogen bonds and ionic interactions with biological molecules, influencing their structure and function . The compound can also act as a ligand, binding to specific receptors and modulating their activity .

Comparison with Similar Compounds

1-[2-[2-(2-Aminopropoxy)ethoxy]ethoxy]propan-2-amine is similar to other compounds with ethoxy and amine groups, such as diethylene glycol, di(3-aminopropyl) ether, and triethylene glycol . its unique structure with three ethoxy groups and two amine groups provides distinct chemical properties and reactivity . This makes it particularly useful in applications requiring specific molecular interactions and stability .

Similar compounds include:

• Diethylene glycol, di(3-aminopropyl) ether
• Triethylene glycol
• 3-aminopropyl diethylene glycol